Cas no 223459-63-0 (Ethyl-1,1-d2-methylamine)

• Product Name: Ethyl-1,1-d2-methylamine
• CAS No: 223459-63-0
• MF: C₃H₉N
• MW: 61.122584104538
• CID: 244535
• PubChem ID: 90471099
• Update Time: 2025-04-19

Ethyl-1,1-d2-methylamine Chemical and Physical Properties

Names and Identifiers

• Ethan-1,1-d2-amine,N-methyl- (9CI)
• ETHYL-1,1-D2-METHYLAMINE
• 223459-63-0
• N-Methylethanamine-d2
• CS-0608612
• 1,1-dideuterio-N-methylethanamine
• D99751
• HY-W087983S
• Ethyl-1,1-d2-methylamine

• Inchi： 1S/C3H9N/c1-3-4-2/h4H,3H2,1-2H3/i3D2
• InChI Key： LIWAQLJGPBVORC-SMZGMGDZSA-N
• SMILES： N(C)C([2H])([2H])C

Computed Properties

• Exact Mass: 61.086052783g/mol
• Monoisotopic Mass: 61.086052783g/mol
• Isotope Atom Count: 2
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 4
• Rotatable Bond Count: 1
• Complexity: 7.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 12Ų